Cas no 1121-60-4 (pyridine-2-carbaldehyde)

pyridine-2-carbaldehyde Properties

Names and Identifiers

• Picolinaldehyde
• 2-FORMYLPYRIDINE
• 2-PA
• 2-PICOLINIC ALDEHYDE
• 2-PYRIDINECARBALDEHYDE
• 2-PYRIDINECARBOXALDEHYDE
• TIMTEC-BB SBB004358
• PYRIDINE-2-CARBOXALDEHYDE
• 2-Picolinaldehyde
• 2-Pyridaldehyde
• 2-Pyridinaldehyde
• 2-pyridine-carboxaldehyde
• 2-Pyridyla dehyde
• 2-Pyridylaldehyde
• 2-Pyridinecarbaldehyde
• o-Nicotinaldehyde
• Picolinal
• pyridine 2-carbaldehyde
• pyridine-2-aldehyde
• pyridine-2-carboxyaldehyde
• pyridine-2-carbaldehyde
• FT-0600446
• 2-pyridylformaldehyde
• pyridine-2 carbaldehyde
• 2-pyridinecarboxaldeyde
• CS-W007336
• PYRIDIN-2-CARBOXALDEHYDE
• NSC8951
• pyridine aldehyde
• F2190-0594
• EC 214-333-6
• pyridin-2-yl-methanone
• AB00680
• Pyridinecarbaldehyde
• Q-101278
• Pyridinecarboxaldehyde
• 2-pyridinecarboaldehyde
• 2-formyl pyridine
• EINECS 214-333-6
• Z104472152
• D77679
• pyridincarboxaldehyde
• 26445-06-7
• Q4596887
• pyridine-2-formaldehyde
• 2-Formylpyridine, Picolinaldehyde
• .alpha.-Picolinaldehyde
• pyridine2-carboxaldehyde
• MFCD00006290
• 2-pyridyl carboxaldehyde
• 2-pyridylcarbaldehyde
• picoline aldehyde
• 2-pyridyl-carboxaldehyde
• 2-pyridine aldehyde
• 2-Pyridinecarboxaldehyde, 99%
• 4,4'-bis(chlorosulfonyl)diphenylether
• picolinealdehyde
• Picolinaldehyde; 2-Pyridinecarbaldehyde; Pyridine-2-aldehyde
• SCHEMBL55278
• InChI=1/C6H5NO/c8-5-6-3-1-2-4-7-6/h1-5
• AI3-33230
• UNII-KH86K8FHZ2
• carbonyl-pyridine
• NSC-8951
• AC-5098
• (pyridin-2-yl)methanone
• 2-Pyridinealdehyde
• KH86K8FHZ2
• A20908
• pyridine-carboxaldehyde
• BCP21804
• DTXSID1061522
• alpha-Picolinaldehyde
• 2-Pyridine carboxaldehyde
• PS-9301
• picolin aldehyde
• CHEMBL274794
• pyridine 2-carboxaldehyde
• 1121-60-4
• 2-Pyridylcarboxaldehyde
• EN300-18999
• AM20050672
• AKOS000119317
• NSC 8951
• P0425
• SCHEMBL730714
• NS00005186
• Picolinic aldehyde
• formylpyridine
• 2-formyl-pyridine
• CHEBI:73012
• 2-Picolinealdehyde
• pyridin-2-carbaldehyde
• STL146657
• Pyridine-2-aldehyde
• 2-Pyridinecarboxaldehyde
• Pyridine-2-carbaldehyde
• 2-Pyridinecarboxaldehyde; 2-Formylpyridine; 2-Picolinaldehyde; 2-Pyridaldehyde; Picolinic Aldehyde; Pyridine-2-aldehyde
• pyridine, 2-formyl-
• 2-Pyridinecarbaldehyde
• DB-015971
• Pyridine-2-carboxaldehyde
• BBL027574
• Picolinaldehyde;Pyridine-2-aldehyde
• 2-Formylpyridine
• +Expand

• MDL： MFCD00006290
• InChIKey： CSDSSGBPEUDDEE-UHFFFAOYSA-N
• Inchi： 1S/C6H5NO/c8-5-6-3-1-2-4-7-6/h1-5H
• SMILES： C1(C=O)N=CC=CC=1
• BRN： 105341

Computed Properties

• Exact Mass: 107.037114g/mol
• Surface Charge: 0
• XLogP3: 0.4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 107.037114g/mol
• Monoisotopic Mass: 107.037114g/mol
• Topological Polar Surface Area: 30Ų
• Heavy Atom Count: 8
• Complexity: 82.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 0.89410
• PSA: 29.96000
• Refractive Index: n20/D 1.536(lit.)
• Water Partition Coefficient: miscible
• Boiling Point: 181°C
• Melting Point: -21--22 ºC
• Flash Point: Fahrenheit: 170.6 ° f
  Celsius: 77 ° c
  
• Color/Form: Yellow liquid
• PH: 6.5 (111g/l, H2O, 20℃)
• Solubility: Soluble in water
• Sensitiveness: Air Sensitive
• pka: 3.8(at 20℃)
• Density: 1.126 g/mL at 25 °C(lit.)

pyridine-2-carbaldehyde Security Information

• Symbol: GHS05 GHS06
• WGK Germany：2
• Safety Term：6.1
• Safety Instruction： S7-S26-S36-S61-S53-S45-S36/37/39-S29
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22; R23; R34; R43; R46; R51/53
• Hazard Level：6.1
• Dangerous goods sign： T Xn N
• Hazardous Material transportation number：UN 1989 3/PG 3
• Hazard Statement： H302,H315,H317,H318,H330,H335
• Warning Statement： P260,P280,P284,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 22-23-36/37/38-43-52
• Signal Word：Danger
• TSCA：Yes
• HazardClass：6.1
• FLUKA BRAND F CODES：8-10-23

pyridine-2-carbaldehyde Customs Data

• HS CODE：29333999
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%